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Compound of Interest

Compound Name: Calcium pimelate

Cat. No.: B579524

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium pimelate, the calcium salt of heptanedioic acid, is a fine chemical with applications in
various fields, notably as a nucleating agent in the polymer industry. Its synthesis through a
neutralization reaction of pimelic acid with a calcium base is a straightforward and cost-
effective method. This document provides detailed protocols for the laboratory-scale synthesis
of calcium pimelate, focusing on the neutralization reaction between pimelic acid and calcium
hydroxide.

The reaction proceeds via a classic acid-base neutralization, where the dicarboxylic acid
(pimelic acid) reacts with the inorganic base (calcium hydroxide) in an aqueous medium to form
the corresponding salt (calcium pimelate) and water. The resulting product can be isolated as
a solid.

Materials and Methods

Materials and Equipment
« Pimelic Acid (HOOC(CH2)sCOOH)

e Calcium Hydroxide (Ca(OH)z)

e Deionized Water
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e Reaction vessel (e.g., round-bottom flask)

e Heating mantle with magnetic stirrer and stir bar
e Condenser

e Thermometer

e Buchner funnel and filter paper

e Vacuum flask

e Drying oven

e Analytical balance

e pH meter or pH indicator strips

Characterization Techniques

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the carboxylate
salt and the disappearance of the carboxylic acid reactant.

e Thermogravimetric Analysis (TGA): To determine the thermal stability and water content of
the synthesized salt.

» X-ray Diffraction (XRD): To analyze the crystalline structure of the product.

Experimental Protocols
Step-by-Step Synthesis of Calcium Pimelate

This protocol is based on the general principles of neutralization reactions for the synthesis of
dicarboxylate salts.

e Reactant Preparation:

o Accurately weigh a stoichiometric amount of pimelic acid and calcium hydroxide. A slight
excess of calcium hydroxide can be used to ensure complete neutralization of the acid.
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For example, for a 1:1 molar ratio, use 160.17 g of pimelic acid for every 74.09 g of
calcium hydroxide.

o Prepare an aqueous solution of pimelic acid by dissolving it in deionized water in the
reaction vessel. Gentle heating may be required to aid dissolution.

o Prepare a slurry of calcium hydroxide in deionized water.

¢ Neutralization Reaction:

[¢]

While stirring the pimelic acid solution, slowly add the calcium hydroxide slurry.
o The reaction is exothermic; monitor the temperature.

o After the addition is complete, heat the reaction mixture to a temperature between 80-
100°C.[1]

o Maintain the reaction at this temperature with continuous stirring for 4 to 6 hours to ensure
the reaction goes to completion.[1]

o Monitor the pH of the reaction mixture. The pH should become neutral (around 7) upon
completion.

e Product Isolation and Purification:

o

After the reaction is complete, allow the mixture to cool to room temperature. The calcium
pimelate will precipitate out of the solution as it is less soluble in water than the reactants.

o Collect the solid product by vacuum filtration using a Buchner funnel.

o Wash the collected solid with deionized water to remove any unreacted starting materials
and soluble impurities.

o Further wash the product with a solvent in which calcium pimelate is insoluble, such as
ethanol, to aid in drying.

e Drying and Storage:
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o Dry the purified calcium pimelate in a drying oven at a suitable temperature (e.g., 80-

100°C) until a constant weight is achieved.

o Store the final product in a desiccator to prevent moisture absorption.

Data Presentation

Table 1: Reactants and Product Information

Compound Chemical Formula Molar Mass ( g/mol )
Pimelic Acid C7H1204 160.17

Calcium Hydroxide Ca(OH)2 74.09

Calcium Pimelate C7H10Ca0s4 198.23

Table 2: Experimental Parameters and Results for Calcium Pimelate Synthesis

Parameter

Value

Reference

Reaction Type

Neutralization

[1]

Pimelic Acid, Calcium

Reactants Hydroxide [1]
Solvent Aqueous Medium [1]
Reaction Temperature 80 - 100 °C [1]
Reaction Time 4 - 6 hours [1]
Reported Yield 78%

Characterization

FTIR (C-H stretch)

2950-2850 cm™1

[2]

Mandatory Visualization
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Experimental Workflow for Calcium Pimelate Synthesis

Reactant Preparation
- Weigh Pimelic Acid and Ca(OH)2
- Prepare aqueous solutions/slurries

Add Ca(OH)z slurry
to Pimelic Acid solution

Neutralization Reaction
- Mix reactants
- Heat to 80-100°C for 4-6h
- Monitor pH

Precipitation

Product Isolation
- Cool reaction mixture
- Vacuum filter the precipitate

\Washing

Purification
- Wash with deionized water
- Wash with ethanol

Removal of solvents

Drying
- Dry in oven until constant weight

l

Characterization
- FTIR Storage
-TGA - Store in desiccator
- XRD

Click to download full resolution via product page

Caption: Workflow diagram for the synthesis of calcium pimelate.

Safety Precautions
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o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves, at all times in the laboratory.

e Pimelic acid is an irritant. Avoid inhalation of dust and contact with skin and eyes.

» Calcium hydroxide is corrosive and can cause severe skin and eye damage. Handle with
care.

e The neutralization reaction is exothermic and may cause the solution to boil. Add the base
slowly and with adequate stirring.

e Perform the reaction in a well-ventilated fume hood.

o Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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